Cas no 1848199-20-1 (3-(Ethanesulfonyl)pyridine-2-carboxamide)
3-(Ethanesulfonyl)pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1848199-20-1
- SCHEMBL18940878
- 3-(ethanesulfonyl)pyridine-2-carboxamide
- EN300-716183
- 3-(Ethanesulfonyl)pyridine-2-carboxamide
-
- Inchi: 1S/C8H10N2O3S/c1-2-14(12,13)6-4-3-5-10-7(6)8(9)11/h3-5H,2H2,1H3,(H2,9,11)
- InChI Key: GCAMDMLTKKTZKV-UHFFFAOYSA-N
- SMILES: S(C1=CC=CN=C1C(N)=O)(CC)(=O)=O
Computed Properties
- Exact Mass: 214.04121336g/mol
- Monoisotopic Mass: 214.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 98.5Ų
3-(Ethanesulfonyl)pyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716183-1.0g |
3-(ethanesulfonyl)pyridine-2-carboxamide |
1848199-20-1 | 1g |
$0.0 | 2023-06-06 |
3-(Ethanesulfonyl)pyridine-2-carboxamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(Ethanesulfonyl)pyridine-2-carboxamide
Introduction to 3-(Ethanesulfonyl)pyridine-2-carboxamide (CAS No. 1848199-20-1)
3-(Ethanesulfonyl)pyridine-2-carboxamide, identified by the chemical abstracts service number 1848199-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylpyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of 3-(Ethanesulfonyl)pyridine-2-carboxamide incorporates both a sulfonyl group and an amide moiety, features that are frequently exploited to modulate the pharmacokinetic and pharmacodynamic properties of molecules.
The synthesis of 3-(Ethanesulfonyl)pyridine-2-carboxamide involves multi-step organic transformations, typically starting from readily available pyridine precursors. The introduction of the ethanesulfonyl group at the 3-position and the amide functionality at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to enhance the efficiency and selectivity of these processes.
Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 3-(Ethanesulfonyl)pyridine-2-carboxamide. Molecular docking studies have revealed that this compound can bind to various biological targets with high affinity, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational models indicate that it may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.
In the realm of medicinal chemistry, sulfonylpyridine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both the sulfonyl and amide groups in 3-(Ethanesulfonyl)pyridine-2-carboxamide makes it a promising candidate for further exploration in these areas. Experimental investigations have begun to elucidate its mechanism of action, particularly in terms of how it disrupts pathogenic processes at a molecular level.
One particularly intriguing aspect of 3-(Ethanesulfonyl)pyridine-2-carboxamide is its potential role in modulating neurotransmitter receptors. Research has shown that structurally similar compounds can influence the activity of receptors such as NMDA and GABA, which are critical for neuronal communication. By fine-tuning the chemical structure, scientists aim to develop derivatives with enhanced specificity and reduced side effects. This line of inquiry is supported by growing evidence from preclinical studies that highlight the compound's ability to interact with central nervous system targets.
The pharmacokinetic profile of 3-(Ethanesulfonyl)pyridine-2-carboxamide is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Further research is needed to optimize its formulation for clinical applications.
From a regulatory perspective, the development of new pharmaceutical compounds like 3-(Ethanesulfonyl)pyridine-2-carboxamide must adhere to stringent guidelines set forth by global health authorities. These regulations ensure that new drugs are safe, effective, and manufactured under controlled conditions. The journey from laboratory discovery to market approval involves rigorous testing across multiple phases, including toxicity assessments and clinical trials.
The impact of 3-(Ethanesulfonyl)pyridine-2-carboxamide on drug discovery extends beyond its immediate applications. It serves as a scaffold for generating novel analogs with improved properties through structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers can identify compounds with enhanced efficacy or reduced toxicity profiles.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace at which such compounds are being developed. Open science initiatives and data-sharing platforms have enabled researchers worldwide to contribute to knowledge about 3-(Ethanesulfonyl)pyridine-2-carboxamide, fostering innovation in drug design.
Future directions in the study of 3-(Ethanesulfonyl)pyridine-2-carboxamide include exploring its interactions with complex biological systems using advanced imaging techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide insights into how the compound behaves within living cells, offering a more holistic view of its biological activity.
In conclusion,3-(Ethanesulfonyl)pyridine-2-carboxamide (CAS No. 1848199-20-1) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic intervention. Its unique structural features make it a versatile tool for drug development, particularly in addressing neurological disorders and metabolic diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in modern medicine.
1848199-20-1 (3-(Ethanesulfonyl)pyridine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)